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Compound of Interest

Compound Name: Strontium lactate

Cat. No.: B1616434

Strontium Lactate: A Technical Overview for
Researchers

For Immediate Release

This technical guide provides an in-depth analysis of the chemical properties and biological
significance of strontium lactate, a compound of interest in the fields of pharmacology and
drug development, particularly in the context of bone metabolism. This document is intended
for researchers, scientists, and professionals in drug development.

Chemical and Physical Data

Strontium lactate exists in both anhydrous and hydrated forms. The key quantitative data for
these forms are summarized below.
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Property

Anhydrous Strontium
Lactate

Strontium Lactate
Trihydrate

Chemical Formula

CeH1006Sr[1][2]

CeH1006Sr-3H20

Molecular Weight 265.76 g/mol [1][2][3][4] 319.8 g/mol [5]
Strontium bis(2-
Synonyms
hydroxypropanoate)
CAS Number 29870-99-3[1][4]
White, odorless, granular
Appearance
powder[1]
Soluble in approximately 3
Solubility parts of water; slightly soluble

in alcohol[1][4]

Experimental Protocols
Synthesis of Strontium Lactate

A common method for the synthesis of strontium lactate involves the neutralization of lactic

acid with a strontium base.[6]

Materials:

o Lactic acid (moderately dilute solution)

» Strontium carbonate (SrCOs) or Strontium hydroxide (Sr(OH)z2)

¢ Distilled water

e Stirring apparatus

e Heating apparatus (e.g., water bath, heating mantle)

« Filtration apparatus

Procedure:
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o A moderately dilute solution of lactic acid is prepared in a reaction vessel.

» Slowly, and with constant stirring, strontium carbonate or strontium hydroxide is added to the
lactic acid solution until the acid is completely neutralized. Effervescence (in the case of
strontium carbonate) will cease upon completion of the reaction.

e The resulting solution is filtered to remove any unreacted starting material or impurities.

e The clear filtrate, containing aqueous strontium lactate, is then gently heated to evaporate
the solvent.

e The evaporation is continued until a dry, white, granular powder of strontium lactate is
obtained.[6] For the trihydrate form, the crystallization process would need to be controlled
under specific temperature and humidity conditions, although the trihydrate loses its water of
crystallization at 120°C.[1]

Biological Activity and Signaling Pathways

Strontium ions, delivered in the form of salts like strontium lactate, have been shown to play a
role in bone metabolism.[7] The primary mechanism of action is believed to be the dual effect
of stimulating bone formation and inhibiting bone resorption. This is mediated through the
activation of the Calcium-Sensing Receptor (CaSR) on bone cells.[8][9]

Signaling Pathway in Bone Metabolism

The following diagram illustrates the signaling pathway initiated by strontium in osteoblasts,
leading to a favorable balance in bone turnover.
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Caption: Strontium's signaling pathway in osteoblasts.

Activation of the CaSR by strontium ions in osteoblasts leads to two key downstream effects:
an increase in the production of osteoprotegerin (OPG) and a decrease in the expression of
Receptor Activator of Nuclear factor Kappa-B Ligand (RANKL).[8][9][10] OPG acts as a decoy
receptor for RANKL, preventing it from binding to its receptor (RANK) on osteoclast precursors.
This inhibition of the RANKL/RANK pathway ultimately leads to decreased osteoclast
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differentiation and activity, thus reducing bone resorption. The overall effect is a shift in bone
remodeling dynamics towards increased bone formation.[8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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